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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B1247875 Get Quote

Paniculidine C, a synthetically derived indole alkaloid, has been successfully synthesized;

however, a comprehensive evaluation of its biological activity, particularly its in vitro and in vivo

efficacy, remains elusive in publicly accessible scientific literature. While its synthesis has been

detailed, data on its potential therapeutic effects, such as cytotoxic or other pharmacological

activities, are not currently available.

Paniculidine C is structurally related to other Paniculidine alkaloids, such as Paniculidine A

and B, which are natural products isolated from the plant Murraya paniculata (also known as

Murraya exotica)[1]. This plant is a rich source of various bioactive compounds, including

numerous alkaloids that have been investigated for their pharmacological properties[2][3][4][5]

[6][7].

Synthesis of Paniculidine C
The total synthesis of (±)-Paniculidine C was reported as part of a broader study focused on

developing efficient synthetic routes to 1-methoxyindole natural products. The synthesis was

achieved through the hydrogenolysis of (±)-Paniculidine B[8]. The successful synthesis

confirmed the structure of Paniculidine C.

Lack of Efficacy Data
Despite the successful synthesis of Paniculidine C, the scientific literature does not currently

contain studies detailing its in vitro or in vivo efficacy. Searches for biological evaluations,

including cytotoxic, anti-inflammatory, or other pharmacological assessments, have not yielded
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any specific data for this compound. The publication detailing its synthesis focuses exclusively

on the chemical methodology and does not report any biological testing[8].

While extracts and other isolated compounds from Murraya paniculata have demonstrated

various biological activities, including cytotoxic effects against cancer cell lines[2][3][7][9], this

information cannot be directly extrapolated to Paniculidine C without specific experimental

evidence.

Future Outlook
The absence of efficacy data for Paniculidine C presents an opportunity for future research.

Given that other alkaloids from Murraya paniculata have shown biological activity, it is plausible

that Paniculidine C may also possess interesting pharmacological properties. Future studies

would need to be conducted to determine its in vitro effects on various cell lines and its in vivo

efficacy and safety in animal models.

Experimental Workflow for Future Efficacy Studies
Should research on the efficacy of Paniculidine C be undertaken, a general experimental

workflow could be proposed. This workflow would aim to first establish the in vitro activity and

then proceed to in vivo validation if promising results are obtained.
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Caption: Proposed experimental workflow for evaluating the efficacy of Paniculidine C.
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In conclusion, while the synthesis of Paniculidine C is established, there is currently no

available data on its in vitro or in vivo efficacy. Further research is required to elucidate the

potential biological activities of this synthetic indole alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1247875?utm_src=pdf-body
https://www.benchchem.com/product/b1247875?utm_src=pdf-custom-synthesis
https://www.biocrick.com/Paniculidine-B-BCN4523.html
https://www.biocrick.com/Paniculidine-B-BCN4523.html
https://www.longdom.org/open-access/pharmacological-properties-and-chemical-constituents-of-murraya-paniculata-l-jack-28703.html
https://www.biochemjournal.com/archives/2024/vol8issue12S/PartO/S-8-12-159-291.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2025.1675533/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2025.1675533/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC12568637/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12568637/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11007094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11007094/
https://www.mdpi.com/1420-3049/28/15/5901
https://pubs.acs.org/doi/10.1021/jo040134l
https://2024.sci-hub.box/1354/6c0f72802425c4d49d025c53a63f8d7b/ito2006.pdf
https://www.benchchem.com/product/b1247875#in-vitro-vs-in-vivo-efficacy-of-paniculidine-c
https://www.benchchem.com/product/b1247875#in-vitro-vs-in-vivo-efficacy-of-paniculidine-c
https://www.benchchem.com/product/b1247875#in-vitro-vs-in-vivo-efficacy-of-paniculidine-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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